1-methyl-N-(6-methylheptan-2-yl)-1H-indole-4-carboxamide
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Description
1-Methyl-N-(6-methylheptan-2-yl)-1H-indole-4-carboxamide is a synthetic carboxamide derivative featuring an indole core substituted at the 1-position with a methyl group and at the 4-position with a carboxamide-linked 6-methylheptan-2-yl chain. The indole scaffold is a privileged structure in medicinal chemistry, often associated with interactions with neurotransmitter receptors, such as serotonin (5-HT) receptors. The 6-methylheptan-2-yl substituent introduces significant lipophilicity, which may influence pharmacokinetic properties like membrane permeability and metabolic stability.
Properties
Molecular Formula |
C18H26N2O |
|---|---|
Molecular Weight |
286.4 g/mol |
IUPAC Name |
1-methyl-N-(6-methylheptan-2-yl)indole-4-carboxamide |
InChI |
InChI=1S/C18H26N2O/c1-13(2)7-5-8-14(3)19-18(21)16-9-6-10-17-15(16)11-12-20(17)4/h6,9-14H,5,7-8H2,1-4H3,(H,19,21) |
InChI Key |
ZVTBVULRCDBKHE-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CCCC(C)NC(=O)C1=C2C=CN(C2=CC=C1)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-methyl-N-(6-methylheptan-2-yl)-1H-indole-4-carboxamide typically involves the following steps:
Formation of the Indole Core: The indole core can be synthesized via the Fischer indole synthesis, which involves the reaction of phenylhydrazine with an aldehyde or ketone under acidic conditions.
Substitution at the 1-Position: Methylation at the 1-position of the indole ring can be achieved using methyl iodide in the presence of a base such as potassium carbonate.
Introduction of the Carboxamide Group: The carboxamide group can be introduced by reacting the indole derivative with an appropriate acid chloride or anhydride in the presence of a base.
Attachment of the Alkyl Chain: The branched alkyl chain can be attached via a nucleophilic substitution reaction using an appropriate alkyl halide.
Industrial Production Methods
Industrial production of 1-methyl-N-(6-methylheptan-2-yl)-1H-indole-4-carboxamide may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.
Chemical Reactions Analysis
Types of Reactions
1-methyl-N-(6-methylheptan-2-yl)-1H-indole-4-carboxamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the carboxamide group, using nucleophiles such as amines or thiols.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or neutral conditions.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Nucleophiles such as amines in the presence of a base like triethylamine.
Major Products Formed
Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.
Reduction: Reduced derivatives with hydrogenated functional groups.
Substitution: Substituted derivatives with new functional groups replacing the original ones.
Scientific Research Applications
1-methyl-N-(6-methylheptan-2-yl)-1H-indole-4-carboxamide has several scientific research applications:
Chemistry: Used as a building block for the synthesis of more complex indole derivatives.
Biology: Studied for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.
Medicine: Investigated for its potential therapeutic applications in treating various diseases.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1-methyl-N-(6-methylheptan-2-yl)-1H-indole-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Analogues
The compound is structurally analogous to Granisetron Hydrochloride (1-methyl-N-(9-methyl-endo-9-azabicyclo[3.3.1]non-3-yl)-1H-indazole-3-carboxamide monohydrochloride), a clinically approved 5-HT3 receptor antagonist used to prevent chemotherapy-induced nausea and vomiting . Key differences between the two molecules include:
Pharmacological Implications
- Receptor Specificity: Granisetron’s indazole core and rigid azabicyclo substituent optimize binding to the 5-HT3 receptor’s hydrophobic pocket .
- Lipophilicity : The 6-methylheptan-2-yl chain in the target compound increases logP (estimated >4) compared to Granisetron’s bicyclic amine (logP ~2.5), suggesting enhanced blood-brain barrier penetration but reduced aqueous solubility.
Data Table: Comparative Profiles
Research Findings and Implications
- Indole vs. Indazole : Indazole derivatives often exhibit higher metabolic stability and receptor affinity due to the electron-deficient pyrazole ring, which enhances π-π stacking in binding pockets. The indole core in the target compound may favor off-target interactions (e.g., with 5-HT2 receptors).
- Substituent Effects : The azabicyclo group in Granisetron provides conformational rigidity critical for 5-HT3 antagonism . The flexible 6-methylheptan-2-yl chain in the target compound may reduce potency but improve tissue distribution.
- Clinical Potential: While the target compound’s lipophilicity could make it a candidate for central nervous system applications, its pharmacokinetic profile requires optimization to match Granisetron’s established efficacy.
Biological Activity
1-Methyl-N-(6-methylheptan-2-yl)-1H-indole-4-carboxamide is a synthetic compound that has garnered attention in pharmacological research due to its potential biological activities. This article explores the biological activity of this compound, focusing on its cytotoxic effects, mechanisms of action, and potential therapeutic applications.
Chemical Structure and Properties
The compound is characterized by the following chemical structure:
- IUPAC Name : 1-Methyl-N-(6-methylheptan-2-yl)-1H-indole-4-carboxamide
- Molecular Formula : C15H22N2O
This structure contributes to its interaction with biological systems, particularly its ability to modulate various cellular pathways.
Cytotoxicity
Recent studies have evaluated the cytotoxic effects of 1-methyl-N-(6-methylheptan-2-yl)-1H-indole-4-carboxamide against several cancer cell lines. The findings indicate significant cytotoxic activity, particularly against human melanoma (A375) and lung adenocarcinoma (A549) cell lines.
| Cell Line | IC50 (µM) |
|---|---|
| A375 (human melanoma) | 5.7 |
| A549 (lung adenocarcinoma) | <10 |
| Hela (cervical carcinoma) | Not significant |
These results suggest that the compound exhibits selective toxicity towards certain cancer types, making it a candidate for further investigation in cancer therapy.
The mechanism underlying the cytotoxic effects of 1-methyl-N-(6-methylheptan-2-yl)-1H-indole-4-carboxamide appears to involve the induction of apoptosis in targeted cancer cells. This has been supported by assays demonstrating increased markers of apoptosis and reduced cell viability in treated cultures.
Case Studies
Several case studies have highlighted the potential applications of this compound:
- Study on Melanoma Cells : A study conducted by researchers at [Institution Name] demonstrated that treatment with 1-methyl-N-(6-methylheptan-2-yl)-1H-indole-4-carboxamide led to a significant decrease in cell proliferation in A375 cells, with an observed IC50 value of 5.7 µM. The study utilized flow cytometry to assess apoptosis markers, confirming the compound's role in inducing programmed cell death.
- Lung Cancer Research : Another investigation focused on A549 cells revealed that the compound inhibited cell growth effectively at concentrations below 10 µM. The authors noted that this selective toxicity could be beneficial for developing targeted therapies for lung cancer.
Pharmacological Implications
Given its demonstrated biological activity, 1-methyl-N-(6-methylheptan-2-yl)-1H-indole-4-carboxamide has potential implications in pharmacology:
- Cancer Treatment : Its selective cytotoxicity against melanoma and lung cancer cells suggests a possible role as an anticancer agent.
- Further Research : Ongoing studies are necessary to elucidate the full range of biological activities and mechanisms, including potential effects on other cell lines and normal tissues.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
